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Compound of Interest

Compound Name: Potassium hydroxide

Cat. No.: B072376 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

potassium hydroxide (KOH) pellets. Intended for researchers, scientists, and professionals in

drug development, this document details quantitative physical data, outlines experimental

protocols for their determination, and presents visual workflows for key procedures and safety

considerations.

Core Physical and Chemical Properties
Potassium hydroxide, commonly known as caustic potash, is a prototypical strong base.[1] It

is an inorganic compound with the formula KOH.[1] In its solid form, it is typically supplied as

white, odorless, and hygroscopic pellets.[2] The pellet form offers a low surface area, which

facilitates convenient handling and storage.[1] Most commercial samples of potassium
hydroxide are approximately 85-90% pure, with the remainder being primarily water and

carbonates.[1][3]

The dissolution of potassium hydroxide in water is a strongly exothermic process.[1] Due to

its high affinity for water, KOH is an effective desiccant in laboratory settings, often used for

drying basic solvents.[1]

Data Presentation: Physical Properties of Potassium
Hydroxide
The following tables summarize the key physical properties of potassium hydroxide pellets

based on available technical data.
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Property Value

Appearance
White, deliquescent solid in various forms such

as pellets, flakes, or rods.[1][4]

Odor Odorless.[1][2]

Molecular Formula KOH

Molar Mass 56.11 g/mol .[2]

CAS Number 1310-58-3.[2]

Thermal Properties Value

Melting Point 360-410 °C (680-770 °F; 633-683 K).[1][3][5]

Boiling Point 1,327 °C (2,421 °F; 1,600 K).[1][5]

Heat of Fusion 7.5 kJ/mol.[2]

Density and Solubility Value

Density 2.044 g/cm³ at 20 °C.[1][5]

Bulk Density 1100-1300 kg/m ³.[6]

Solubility in Water Highly soluble. 121 g/100 mL at 25 °C.[1][2]

Solubility in other Solvents
Soluble in alcohol and glycerol; insoluble in

ether.[1]

Other Properties Value

pH Strongly alkaline; ~13.5 (for a 0.1 M solution).[7]

Hygroscopic Nature

Highly hygroscopic and deliquescent, readily

absorbing moisture and carbon dioxide from the

air.[1][2][8]

Vapor Pressure 1 mmHg at 719 °C.[2]
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Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

potassium hydroxide pellets. These protocols are based on standard laboratory practices and

should be performed with strict adherence to safety guidelines.

Determination of Melting Point
The melting point of potassium hydroxide pellets can be determined using the capillary

method with a digital melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (ceramic or agate)

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: Due to the hygroscopic nature of KOH, sample preparation should be

conducted in a dry atmosphere (e.g., a glove box or under a stream of dry nitrogen). A small

sample of potassium hydroxide pellets is quickly crushed into a fine powder using a mortar

and pestle.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm. The closed end of the capillary is tapped gently on a hard surface to ensure tight

packing.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The sample is heated rapidly to a temperature approximately 20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point, and the temperature at which the entire sample becomes a clear liquid is

recorded as the final melting point. The melting range provides an indication of purity.

Determination of Boiling Point
Given the very high boiling point of potassium hydroxide (1,327 °C), its determination

requires specialized high-temperature equipment and is not typically performed in a standard

laboratory setting. The Thiele tube method, commonly used for organic compounds, is not

suitable for this temperature range. High-temperature distillation or thermal analysis techniques

such as thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) would be

required for accurate determination.

Determination of Density
The density of potassium hydroxide pellets can be determined using the displacement

method.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A non-reactive, anhydrous liquid of known density in which KOH is insoluble (e.g., a high-

boiling point hydrocarbon like decane)

Spatula

Forceps

Procedure:

Mass of Pellets: A known mass of potassium hydroxide pellets is accurately weighed using

an analytical balance.

Volume of Liquid: A known volume of the anhydrous, non-reactive liquid is placed in a

graduated cylinder or pycnometer.
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Displacement: The weighed potassium hydroxide pellets are carefully added to the liquid.

The new volume is recorded.

Calculation: The volume of the pellets is the difference between the final and initial liquid

volumes. The density is then calculated by dividing the mass of the pellets by their volume.

Determination of Solubility in Water
The solubility of potassium hydroxide in water can be determined by preparing a saturated

solution at a specific temperature.

Apparatus:

Constant temperature water bath

Stirring hot plate with a magnetic stirrer

Beakers

Volumetric flasks

Analytical balance

Filtration apparatus

Procedure:

Saturated Solution Preparation: An excess amount of potassium hydroxide pellets is added

to a known volume of deionized water in a beaker at a constant temperature, maintained by

a water bath. The solution is stirred continuously until equilibrium is reached (i.e., no more

solid dissolves).

Sample Extraction: A known volume of the clear, saturated supernatant is carefully

withdrawn.

Mass Determination: The mass of the extracted saturated solution is determined. The

solution is then evaporated to dryness, and the mass of the remaining solid KOH is

measured.
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Calculation: The solubility is expressed as grams of KOH per 100 mL or 100 g of water at the

specified temperature.

Assessment of Hygroscopicity
The hygroscopic nature of potassium hydroxide pellets can be qualitatively and quantitatively

assessed using gravimetric analysis.

Apparatus:

Analytical balance

Controlled humidity chamber or a desiccator with a saturated salt solution to maintain a

specific relative humidity.

Weighing dish

Procedure:

Initial Weighing: A pre-dried weighing dish containing a small number of potassium
hydroxide pellets is accurately weighed.

Exposure: The weighing dish with the sample is placed in a controlled humidity chamber at a

specified relative humidity and temperature.

Periodic Weighing: The sample is weighed at regular intervals until a constant weight is

achieved, indicating that equilibrium with the surrounding atmosphere has been reached.

Calculation: The percentage increase in mass is calculated to quantify the amount of water

absorbed.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships for

handling and characterizing potassium hydroxide pellets.
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Sample Preparation (Dry Atmosphere) Measurement Data Recording

Crush KOH Pellets Pack into Capillary Tube Place in Apparatus Rapid Heat to ~20°C below MP Slow Heat (1-2°C/min) Record Initial Melting Point Record Final Melting Point
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Caption: Workflow for Melting Point Determination.

Mass Measurement

Volume Measurement Calculation

Weigh KOH Pellets (m)
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Caption: Workflow for Density Determination.

Personal Protective Equipment (PPE) Engineering Controls Handling Procedures

Handling KOH Pellets

Safety Goggles & Face Shield Chemical Resistant Gloves Lab Coat Use in Fume Hood Accessible Eyewash & Safety Shower Avoid Skin/Eye Contact Avoid Inhaling Dust Add KOH to Water (Not Vice Versa) Store in Tightly Sealed Containers
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Caption: Safety and Handling Precautions for KOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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